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Compound of Interest

Compound Name: trans-Zeatin-d5

Cat. No.: B15142293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the endogenous levels of trans-

Zeatin and its related compounds in various tissues of maize (Zea mays). The information

presented herein is curated from peer-reviewed scientific literature and is intended to serve as

a valuable resource for researchers in plant biology, agricultural science, and drug

development exploring the roles of cytokinins. This document summarizes quantitative data,

details common experimental protocols for cytokinin analysis, and visualizes key biological and

experimental processes.

Data Presentation: Quantitative Levels of Zeatin-
Type Cytokinins in Maize Tissues
The following tables summarize the concentrations of trans-Zeatin and its related forms in

different maize tissues. It is important to note that cytokinin levels can vary significantly based

on the developmental stage, environmental conditions, and the specific maize cultivar.

Table 1: Endogenous Cytokinin Levels in Various Maize Tissues
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Tissue Cytokinin
Concentration
(pmol/g fresh
weight)

Reference

Roots trans-Zeatin Low levels [1][2]

cis-Zeatin Major component [1][2]

trans-Zeatin Riboside -

cis-Zeatin Riboside Present [3]

trans-Zeatin-O-

glucoside
-

cis-Zeatin-O-glucoside Present [3]

Stems trans-Zeatin Low levels [1][2]

cis-Zeatin Major component [1][2]

cis-Zeatin Riboside Present [3]

cis-Zeatin-O-glucoside Present [3]

Leaves trans-Zeatin

Increases in

transformants

overexpressing ZOG1

[2]

cis-Zeatin Present [3]

trans-Zeatin Riboside -

cis-Zeatin Riboside Present [3]

trans-Zeatin-O-

glucoside

Significantly increased

in ZOG1

overexpressors

[2]

cis-Zeatin-O-glucoside Present [3]

Unfertilized Cobs cis-Zeatin Present [3]

cis-Zeatin Riboside Present [3]

cis-Zeatin-O-glucoside Present [3]
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Kernels (Immature) trans-Zeatin Abundant [3]

cis-Zeatin
High levels, but lower

than trans-isomers
[1][2][3]

trans-Zeatin Riboside Identified [4]

cis-Zeatin Riboside Present [3]

trans-Zeatin Riboside-

5'-monophosphate
Identified [4]

cis-Zeatin-O-glucoside

of Riboside
Very high levels [3][5]

Table 2: Cytokinin Concentrations in Xylem Sap of Maize in Response to Nitrate Resupply

Cytokinin Species
Concentration (nM)
- Before Nitrate

Concentration (nM)
- After Nitrate

Reference

trans-Zeatin (Z) ~0.01 ~0.7 [6]

trans-Zeatin Riboside

(ZR)
~0.01 ~2.0 [6]

trans-Zeatin Riboside-

5'-monophosphate

(ZMP)

~0.01 ~0.7 [6]

Isopentenyladenosine

(iPA)
~0.05 ~0.2 [6]

Isopentenyladenosine

-5'-monophosphate

(iPMP)

~0.05 ~0.05 [6]

Experimental Protocols: Quantification of
Endogenous Cytokinins
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The accurate quantification of endogenous cytokinins like trans-Zeatin from plant tissues is a

multi-step process that requires careful sample preparation, extraction, purification, and

analysis. The most commonly employed and reliable method is High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Sample Collection and Preparation
Harvesting: Plant tissues should be harvested and immediately frozen in liquid nitrogen to

quench metabolic activity and prevent degradation of cytokinins.[7]

Storage: Samples can be stored at -80°C for long-term preservation.[7]

Homogenization: The frozen tissue is ground to a fine powder under liquid nitrogen using a

mortar and pestle or a cryogenic grinder.[7]

Extraction
Extraction Solvent: A common extraction solvent is a modified Bieleski buffer, which is

typically a mixture of methanol, water, and formic acid (e.g., 15:4:1, v/v/v) or an acidic

methanol-water solution.[7] The acidic conditions help to inactivate degradative enzymes.

Internal Standards: To account for losses during extraction and purification and to enable

accurate quantification, a mixture of deuterium-labeled cytokinin internal standards, including

[2H5]trans-Zeatin, is added to the homogenized tissue at the beginning of the extraction

process.[3]

Extraction Procedure: The extraction solvent is added to the powdered tissue, and the

mixture is agitated overnight at -20°C.

Centrifugation: The extract is then centrifuged at high speed (e.g., 15,000 x g) at 4°C to

pellet the solid debris. The supernatant containing the cytokinins is collected.

Purification using Solid-Phase Extraction (SPE)
Due to the low abundance of cytokinins in plant tissues and the presence of interfering

compounds, a purification step is essential. A common method involves mixed-mode solid-

phase extraction.
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Column Conditioning: An Oasis MCX cartridge, which has both reversed-phase and cation-

exchange properties, is typically used. The column is conditioned sequentially with methanol

and then equilibrated with 1 M formic acid.[7]

Sample Loading: The supernatant from the extraction step is loaded onto the conditioned

SPE column.

Washing: The column is washed with 1 M formic acid and then with methanol to remove

interfering substances.[7]

Elution: Cytokinins, including trans-Zeatin and its derivatives, are eluted from the column

using a solution of 0.35 N ammonium hydroxide in 60% methanol.[7]

Evaporation: The eluate is collected and evaporated to dryness under a stream of nitrogen

gas or using a vacuum concentrator.[7]

Quantification by HPLC-MS/MS
Resuspension: The dried residue is redissolved in a small, known volume of the initial mobile

phase for HPLC analysis.

Chromatographic Separation: The sample is injected into an HPLC system equipped with a

C18 reversed-phase column. A gradient of an acidic aqueous solution (e.g., water with formic

acid) and an organic solvent (e.g., acetonitrile or methanol) is used to separate the different

cytokinin species.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass

spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode, which

provides high selectivity and sensitivity. Specific precursor-to-product ion transitions for each

cytokinin (both the endogenous compound and its labeled internal standard) are monitored

for quantification.

Mandatory Visualization
Trans-Zeatin Signaling Pathway in Maize
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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